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Compound of Interest

Compound Name: DC371739

Cat. No.: B15612985

For researchers and professionals in drug development, the meticulous management of
chemical reagents like DC371739 is fundamental to maintaining laboratory safety and the
integrity of experimental outcomes. This document furnishes critical safety and logistical
guidance for the handling and disposal of DC371739, a potent, orally active small molecule
inhibitor of Proprotein Convertase Subtilisin/Kexin type 9 (PCSK9). The following procedures
are derived from established best practices for laboratory chemical waste and should be cross-
referenced with your institution's specific safety protocols.

Immediate Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for DC371739 is not publicly available, the general
precautions for handling potent small molecule inhibitors must be rigorously followed.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a laboratory
coat, safety glasses with side shields, and chemical-resistant gloves when handling
DC371739.

e Ventilation: To minimize inhalation risk, handle the compound in a well-ventilated area,
preferably within a chemical fume hood.[1]

» Avoid Contact: Prevent direct contact with skin, eyes, and mucous membranes. In the event
of accidental contact, immediately flush the affected area with copious amounts of water for
at least 15 minutes and seek medical attention.[1]
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« Ingestion: Do not eat, drink, or smoke in areas where DC371739 is being handled. If
ingestion occurs, seek immediate medical attention.[1]

Logistical and Disposal Plan: A Step-by-Step Guide

The disposal of DC371739 must be in strict compliance with all applicable local, state, and
federal regulations for chemical waste.

e Waste Segregation: Do not mix DC371739 waste with other waste streams. It is crucial to
keep solid waste (e.g., contaminated gloves, weigh boats, paper towels) separate from liquid
waste (e.g., unused solutions, contaminated solvents).[1]

» Containerization: Use clearly labeled, dedicated, and chemically compatible waste
containers. The label must include "Hazardous Waste," the chemical name "DC371739," and
any other identifiers required by your institution.[1]

 Liquid Waste Disposal: Collect all liquid waste containing DC371739 in a designated, leak-
proof container. Do not dispose of solutions containing this compound down the drain.[1]

e Solid Waste Disposal: Place all solid materials contaminated with DC371739 into a
designated solid waste container. This includes any lab supplies that have come into direct
contact with the compound.[1]

o Decontamination: Decontaminate surfaces and equipment that have been in contact with
DC371739 using an appropriate solvent (e.g., ethanol, isopropanol), followed by a thorough
wash with soap and water. Dispose of all cleaning materials as solid chemical waste.[1]

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
disposal contractor. Adhere to all institutional procedures for waste pickup and
documentation.[1]

Quantitative Data

The following table summarizes key in-vivo dosage and efficacy data for DC371739 in
hamsters, providing context for the compound's biological activity.
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Serum TC Serum LDL-C Serum TG
Dosage (mg/kg) . . .
Reduction Reduction Reduction
10 29.46% 23.25% 49.57%
30 35.65% 31.04% 57.52%
100 38.69% 35.03% 78.16%

Data from in-vivo studies in hamsters treated daily for 21 days.[2]

Experimental Protocols & Mechanism of Action

DC371739 is a potent PCSK9 inhibitor that also reduces the mRNA expression of ANGPTL3.[2]
Its mechanism of action involves the disruption of the transcription of both PCSK9 and
ANGPTL3 by directly binding to the transcription factor HNF-1a.[3] This dual inhibition leads to
an increase in the protein expression of the low-density lipoprotein receptor (LDLR), making it a
promising candidate for lipid-lowering therapies.[2][3]

Signaling Pathway and Disposal Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.medchemexpress.com/dc371739.html
https://www.benchchem.com/product/b15612985?utm_src=pdf-body
https://www.medchemexpress.com/dc371739.html
https://www.metwarebio.com/dc371739-identificated-with-lipidomics-novel-lipid-lowering-drug-targeting-pcsk9-angptl3/
https://www.medchemexpress.com/dc371739.html
https://www.metwarebio.com/dc371739-identificated-with-lipidomics-novel-lipid-lowering-drug-targeting-pcsk9-angptl3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

DC371739 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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